Cas no 102020-26-8 (Dodecanethioic acid, S-(4-methylphenyl) ester)
102020-26-8 structure
Product Name:Dodecanethioic acid, S-(4-methylphenyl) ester
CAS No:102020-26-8
MF:C19H30OS
MW:306.50590467453
CID:1131568
Update Time:2024-07-26
Dodecanethioic acid, S-(4-methylphenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Dodecanethioic acid, S-(4-methylphenyl) ester
- dodecanethioic acid S-p-tolyl ester
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- Inchi: 1S/C19H30OS/c1-3-4-5-6-7-8-9-10-11-12-19(20)21-18-15-13-17(2)14-16-18/h13-16H,3-12H2,1-2H3
- InChI Key: MAAFTIJVUBLBOL-UHFFFAOYSA-N
- SMILES: C(SC1=CC=C(C)C=C1)(=O)CCCCCCCCCCC
Computed Properties
- Exact Mass: 306.2019
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Boiling Point: 411.2±24.0 °C(Predicted)
- PSA: 17.07
Dodecanethioic acid, S-(4-methylphenyl) ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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